1. Home
  2. Product
  3. 1-Methyl-6-(phenylcarbamoyl)-4,5,6-trihydrothiazolo[3,2-a][1,5]benzodiazepine-11-ium
1-Methyl-6-(phenylcarbamoyl)-4,5,6-trihydrothiazolo[3,2-a][1,5]benzodiazepine-11-ium 1-Methyl-6-(phenylcarbamoyl)-4,5,6-trihydrothiazolo[3,2-a][1,5]benzodiazepine-11-ium
Brand Name: Vulcanchem
CAS No.:
VCID: VC0841537
InChI: InChI=1S/C19H17N3OS/c1-14-13-24-18-11-12-21(16-9-5-6-10-17(16)22(14)18)19(23)20-15-7-3-2-4-8-15/h2-10,13H,11-12H2,1H3/p+1
SMILES: CC1=CSC2=[N+]1C3=CC=CC=C3N(CC2)C(=O)NC4=CC=CC=C4
Molecular Formula: C19H18N3OS+
Molecular Weight: 336.4 g/mol

1-Methyl-6-(phenylcarbamoyl)-4,5,6-trihydrothiazolo[3,2-a][1,5]benzodiazepine-11-ium

CAS No.:

Cat. No.: VC0841537

Molecular Formula: C19H18N3OS+

Molecular Weight: 336.4 g/mol

* For research use only. Not for human or veterinary use.

1-Methyl-6-(phenylcarbamoyl)-4,5,6-trihydrothiazolo[3,2-a][1,5]benzodiazepine-11-ium -

Specification

Molecular Formula C19H18N3OS+
Molecular Weight 336.4 g/mol
IUPAC Name 1-methyl-N-phenyl-4,5-dihydro-[1,3]thiazolo[2,3-d][1,5]benzodiazepin-11-ium-6-carboxamide
Standard InChI InChI=1S/C19H17N3OS/c1-14-13-24-18-11-12-21(16-9-5-6-10-17(16)22(14)18)19(23)20-15-7-3-2-4-8-15/h2-10,13H,11-12H2,1H3/p+1
Standard InChI Key JCYRUUXCUCSWOL-UHFFFAOYSA-O
SMILES CC1=CSC2=[N+]1C3=CC=CC=C3N(CC2)C(=O)NC4=CC=CC=C4
Canonical SMILES CC1=CSC2=[N+]1C3=CC=CC=C3N(CC2)C(=O)NC4=CC=CC=C4

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19